8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride

• IUPAC Name: (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-(cyclohexylamino)acetate;dihydrochloride
• InChI: InChI=1S/C16H28N2O2.2ClH/c1-18-13-7-8-14(18)10-15(9-13)20-16(19)11-17-12-5-3-2-4-6-12;;/h12-15,17H,2-11H2,1H3;2*1H
• InChI Key: ISSUDRQFILLHPK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CCC1CC(C2)OC(=O)CNC3CCCCC3.Cl.Cl
• Molecular Formula: C16H30Cl2N2O2
• Molecular Weight: 353.3 g/mol

Description

8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride is a chemical compound that is commonly used in scientific research. It is a potent and selective muscarinic M1 receptor agonist, which makes it a valuable tool for studying the role of the M1 receptor in various physiological processes.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride.

Mechanism of Action

8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride is a selective muscarinic M1 receptor agonist. Activation of the M1 receptor leads to the activation of phospholipase C, which in turn leads to the production of inositol triphosphate and diacylglycerol. This results in the release of intracellular calcium and activation of protein kinase C, which leads to various physiological effects.
Biochemical and Physiological Effects:
The activation of the muscarinic M1 receptor by this compound leads to various biochemical and physiological effects. It has been shown to enhance cognitive function and memory consolidation in animal models. It has also been shown to increase dopamine release in the striatum, which may be involved in its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride in lab experiments is its selectivity for the muscarinic M1 receptor. This allows researchers to study the specific effects of M1 receptor activation without interference from other receptors. However, one limitation of using this compound is its potency, which may make it difficult to control the dose and avoid off-target effects.

Future Directions

There are several future directions for research on 8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride. One direction is to further explore its cognitive-enhancing effects and its potential as a treatment for cognitive disorders. Another direction is to study its effects on other physiological processes, such as its potential role in the regulation of dopamine release in other brain regions. Additionally, further optimization of the synthesis method may lead to the development of more potent and selective M1 receptor agonists.

Synthesis Methods

The synthesis of 8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride involves several steps. The first step is the synthesis of 8-methyl-8-azabicyclo[3.2.1]oct-3-one, which is then reacted with N-cyclohexylglycine to form the desired product. The dihydrochloride salt is obtained by treating the product with hydrochloric acid. The synthesis method has been optimized to obtain a high yield of the product with high purity.

Scientific Research Applications

8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride is commonly used in scientific research to study the role of the muscarinic M1 receptor in various physiological processes. It has been shown to enhance cognitive function and memory consolidation in animal models. It has also been used to study the role of the M1 receptor in the regulation of dopamine release in the striatum.